Cas no 148729-12-8 (Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate
• CAS No: 148729-12-8
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• MDL: MFCD00810885
• CID: 4701085
• Update Time: 2025-06-13

Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate
• Ethyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate
• Oprea1_670455
• STK032383
• Ethyl1-(4-Bromo-benzyl)-piperidine-4-carboxylate
• Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate

• MDL： MFCD00810885
• Inchi： 1S/C15H20BrNO2/c1-2-19-15(18)13-7-9-17(10-8-13)11-12-3-5-14(16)6-4-12/h3-6,13H,2,7-11H2,1H3
• InChI Key： PQIQRGHWBIXCRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCC(C(=O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate

Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate (CAS No. 148729-12-8): A Comprehensive Overview

Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate (CAS No. 148729-12-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate.

The molecular formula of Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate is C₁₆H₂₀BrNO₂, and its molecular weight is approximately 330.23 g/mol. The compound consists of a piperidine ring substituted with a 4-bromobenzyl group and an ethyl ester at the carboxylic acid position. This unique structure confers several interesting properties that make it a valuable intermediate in organic synthesis and drug discovery.

Synthesis Methods: The synthesis of Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 1-(4-bromobenzyl)piperidine-4-carboxylic acid with ethanol in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (hydroxybenzotriazole). This reaction typically proceeds under mild conditions and yields the desired ester product in good yield.

Another approach involves the alkylation of piperidine with 4-bromobenzyl bromide followed by esterification with ethyl chloroformate or ethanolic sodium hydride. This method provides a straightforward route to the target compound and is often used in large-scale syntheses due to its simplicity and reliability.

Biological Activities: Recent studies have highlighted the potential biological activities of Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate. One notable application is its use as a precursor for the synthesis of compounds with central nervous system (CNS) activity. For instance, derivatives of this compound have been shown to exhibit potent anticonvulsant properties, making them promising candidates for the treatment of epilepsy and other neurological disorders.

In addition to its CNS activity, Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate has also been investigated for its potential as a scaffold for developing anti-inflammatory agents. Research has demonstrated that certain derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their utility in treating inflammatory diseases like rheumatoid arthritis.

Recent Advancements: The field of medicinal chemistry is constantly evolving, and recent advancements have further expanded our understanding of Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of analogs derived from this compound. The researchers found that specific modifications to the piperidine ring or the bromobenzyl substituent could significantly enhance the potency and selectivity of these compounds against various biological targets.

In another notable study, scientists at a leading pharmaceutical company explored the use of Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate as a key intermediate in the development of novel antiviral agents. The results showed that certain derivatives exhibited strong antiviral activity against influenza A virus, opening up new avenues for antiviral drug discovery.

Safety Considerations: While Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate holds significant promise in various applications, it is important to consider safety aspects during its handling and use. As with any chemical compound, proper safety protocols should be followed to minimize potential risks. Researchers should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) and proper disposal methods.

In conclusion, Ethyl 1-(4-bromobenzyl)piperidine-4-carboxylate (CAS No. 148729-12-8) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern drug discovery efforts.